Cas no 80200-69-7 (1H-Pyrazole, 4-phenyl-1-[2-[4-(phenylmethoxy)phenoxy]ethyl]-)

• Product name: 1H-Pyrazole, 4-phenyl-1-[2-[4-(phenylmethoxy)phenoxy]ethyl]-
• CAS No: 80200-69-7
• MF: C₂₄H₂₂N₂O₂
• MW: 370.44368
• CID: 706067
• PubChem ID: 20205301

1H-Pyrazole, 4-phenyl-1-[2-[4-(phenylmethoxy)phenoxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-phenyl-1-[2-[4-(phenylmethoxy)phenoxy]ethyl]-
• 4-phenyl-1-[2-(4-phenylmethoxyphenoxy)ethyl]pyrazole
• DTXSID20603537
• 80200-69-7
• SCHEMBL10785296
• 1-{2-[4-(Benzyloxy)phenoxy]ethyl}-4-phenyl-1H-pyrazole

• Inchi： InChI=1S/C24H22N2O2/c1-3-7-20(8-4-1)19-28-24-13-11-23(12-14-24)27-16-15-26-18-22(17-25-26)21-9-5-2-6-10-21/h1-14,17-18H,15-16,19H2
• InChI Key： XKALREBPFHZYBZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2=CC=C(C=C2)OCCN3C=C(C=N3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 370.168127949g/mol
• Monoisotopic Mass: 370.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų
• XLogP3: 4.9